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Compound of Interest

Compound Name: Methyl 3-mercaptobenzoate

Cat. No.: B014478

Technical Guide: Methyl 3-Mercaptobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-mercaptobenzoate is an organic chemical compound that belongs to the family of
thiols and esters. Its chemical structure consists of a benzene ring substituted with a methyl
ester group and a mercapto (thiol) group at positions 1 and 3, respectively. While it serves as a
potentially useful intermediate in organic synthesis, detailed public-domain information
regarding its extensive application in drug development, specific biological activities, or
involvement in signaling pathways is limited. This guide provides a summary of the available
technical data for methyl 3-mercaptobenzoate, focusing on its molecular structure,
physicochemical properties, and safety information.

Molecular Structure and Properties

The fundamental characteristics of methyl 3-mercaptobenzoate are summarized in the table
below, providing a clear overview of its key quantitative data.
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Property Value Citation(s)
Molecular Formula CsHs02S [1]
Molecular Weight 168.21 g/mol [1]
CAS Number 72886-42-1 [1]
Boiling Point 65-75 °C at 0.5 mmHg [2]
Density 1.202 + 0.06 g/cm? (Predicted) [2]
pKa 5.89 + 0.10 (Predicted) [2]
Appearance Colorless to Pale Yellow Oil [2]

Chloroform (Slightly), DMSO
Solubility (Slightly), Ethyl Acetate [2]

(Slightly), Methanol (Slightly)
Stability Sensitive to Oxidation [2]

Synthesis

While specific, detailed experimental protocols for the synthesis of methyl 3-

mercaptobenzoate are not extensively published in peer-reviewed literature, a general

approach can be inferred from methods for preparing mercaptobenzoates. One potential

synthetic route is the esterification of 3-mercaptobenzoic acid.

Below is a conceptual workflow for its synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 3-mercaptobenzoate molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014478#methyl-3-mercaptobenzoate-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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